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Compound Name: 2,4,5-Triiodobenzoic acid

CAS No.: 35674-21-6

Cat. No.: B12692978

Get Quote

Core Directive & Rationale
This guide deviates from standard "recipe-style" protocols to address the why and how of

manipulating plant architecture for yield optimization.

The Scientific Premise: Crop yield is often limited by apical dominance, where the main shoot

suppresses the development of lateral branches and reproductive sinks (pods/fruits) via Polar

Auxin Transport (PAT). TIBA (2,3,5-Triiodobenzoic acid) acts as a specific inhibitor of auxin

efflux carriers (PIN proteins).[1][2] By chemically disrupting this transport, we can "release"

lateral buds, shorten internodes, and redirect photoassimilates from vegetative elongation to

reproductive filling (source-sink rebalancing).

Critical Warning: TIBA is a hormetic compound. At low doses, it may stimulate rooting; at

optimal doses, it enhances yield; at high doses, it acts as a herbicide or severe growth

retardant. The experimental design below is structured to identify the "Goldilocks zone" for your

specific crop genotype.
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To design a valid experiment, one must understand the molecular target. TIBA does not merely

"stop growth"; it alters the vector of auxin flow.[1][3][4]
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Caption: Figure 1. TIBA inhibits PIN-mediated auxin efflux, breaking apical dominance and

redirecting energy to lateral reproductive sinks.

Experimental Design Strategy
Do not rely on a single concentration. Genotypic sensitivity to TIBA varies significantly.

A. Experimental Structure (Randomized Block Design)
Design: Randomized Complete Block Design (RCBD) with 4 replicates.

Control: Carrier solvent only (0 ppm TIBA).

Treatment Factors:

Concentration Gradient: 25, 50, 100, 150 ppm (mg/L).

Application Timing: Critical window is R1 to R2 (Early Flowering). Application during

vegetative stages (V-stages) often results in stunting without yield benefit.

B. Target Dosage Ranges (Based on Literature)

Crop Target Conc. (ppm) Application Stage
Expected
Physiological
Effect

Soybean 50 - 150 R1 (First Flower)

Increased pod set,

reduced lodging,

branching.

Chickpea 30 - 50 Pre-flowering
Enhanced branching,

synchronized maturity.

Cotton 20 - 40 Early Square

Reduced vegetative

rank, improved boll

retention.

Rice 10 - 25 Panicle Initiation

Reduced height,

increased harvest

index.
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Protocol 1: Preparation of TIBA Stock & Working
Solutions
TIBA is insoluble in water.[5] Attempting to mix it directly into water will result in precipitation

and failed experiments.

Reagents:

Pure TIBA (2,3,5-Triiodobenzoic acid) [CAS: 88-82-4][3][5][6]

1N NaOH (Sodium Hydroxide) OR 95% Ethanol

Distilled Water

Surfactant (Tween-20 or Triton X-100)

Step-by-Step Formulation:

Calculate Mass: To prepare 1 Liter of 1000 ppm Stock Solution, weigh exactly 1.0 g of TIBA.

Solubilization (The Critical Step):

Method A (Alkaline): Dissolve the 1.0 g TIBA in 20-30 mL of 1N NaOH. Stir until clear.

Method B (Alcoholic): Dissolve the 1.0 g TIBA in 50 mL of 95% Ethanol.

Dilution: Slowly add the dissolved concentrate to ~900 mL of distilled water while stirring.

Adjust final volume to 1 L.

Note: If using Method A, check pH. If >8.5, neutralize slightly with dilute HCl to pH ~7.0 to

prevent leaf burn.

Working Solution: Dilute the stock to target concentrations (e.g., for 100 ppm, mix 100 mL

Stock + 900 mL Water).

Surfactant: Add 0.1% (v/v) Tween-20 (1 mL per Liter) to the final working solution to ensure

leaf adhesion.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://toku-e.com/2-3-5-triiodobenzoic-acid/
https://www.nbinno.com/article/plant-growth-regulators/boost-soybean-yield-role-2-3-5-triiodobenzoic-acid-tiba-eq
https://toku-e.com/2-3-5-triiodobenzoic-acid/
https://www.plantgrowthhormones.com/info/plant-growth-inhibitor-2-3-5-triiodobenzoic-a-75234554.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12692978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Field/Greenhouse Application
Workflow Visualization:
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Caption: Figure 2.[4][6] Application workflow ensuring correct phenological timing and

coverage.

Application Steps:

Timing: Apply in the early morning (stomatal opening) on a day with no forecasted rain for 24

hours.

Technique: Use a knapsack or boom sprayer. Spray until "point of runoff" (droplets just begin

to fall off leaves). Ensure coverage of the apical meristem and axillary buds.

Control: Spray control plots with water + surfactant + solvent (ethanol/NaOH) equivalent to

the highest dose treatment to rule out solvent effects.

Protocol 3: Data Collection & Phenotyping
To validate the "Source-Sink" hypothesis, you must collect specific metrics.

Key Metrics Table:
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Metric Method Rationale

Plant Height (cm)
Measure from soil to apical
tip at harvest.

Verifies auxin transport
inhibition (dwarfing effect).
[3]

Branching Index
Count primary lateral branches

>5cm.

Confirms release of apical

dominance.

Pod/Fruit Number Total count per plant.
Direct measure of sink

capacity.

Seed Filling %
(Filled Pods / Total Pods) *

100.

Checks if resource redirection

was successful.

| Harvest Index (HI) | (Seed Weight / Total Biomass) * 100. | The ultimate measure of

physiological efficiency. |

Self-Validation Check:

Did the plants dwarf? If NO, the concentration was too low or uptake failed.

Did the plants yellow/burn? If YES, the concentration was too high or pH was unregulated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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